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Compound of Interest

Compound Name:
2-Methylquinoline-4-carboxylic

acid

Cat. No.: B188263 Get Quote

A Technical Overview of 2-Methylquinoline-4-
carboxylic Acid
This document provides core molecular information for 2-Methylquinoline-4-carboxylic acid,

a compound of interest to researchers and professionals in the fields of chemistry and drug

development. The following sections detail its fundamental properties and structural

representation.

Core Molecular Data
The essential molecular characteristics of 2-Methylquinoline-4-carboxylic acid are

summarized below. This data is fundamental for any experimental or computational work

involving this compound.

Property Value

Molecular Formula C11H9NO2

Molecular Weight 187.19 g/mol [1][2]

IUPAC Name 2-methylquinoline-4-carboxylic acid[1][2]

CAS Number 634-38-8[1][2]
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Chemical Structure
The structural formula of 2-Methylquinoline-4-carboxylic acid is visualized below. This

diagram illustrates the arrangement of atoms and bonds within the molecule, defining its

chemical identity and influencing its reactivity.

Chemical structure of 2-Methylquinoline-4-carboxylic acid.

Note: The user's request for detailed experimental protocols and signaling pathways is not

applicable to the fundamental molecular data presented in this document. Such information

would be relevant in the context of specific biological or chemical studies involving this

compound, rather than a summary of its core properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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